Cas no 2071200-82-1 (Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate)

Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate structure
2071200-82-1 structure
Product Name:Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate
CAS No:2071200-82-1
MF:C9H14O4
MW:186.205063343048
CID:5688438
Update Time:2024-02-02

Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate
    • Inchi: 1S/C9H14O4/c1-2-13-9(11)7-3-5-12-6-4-8(7)10/h10H,2-6H2,1H3
    • InChI Key: VMFIJBJXKARBII-UHFFFAOYSA-N
    • SMILES: O1CCC(O)=C(C(OCC)=O)CC1

Experimental Properties

  • Density: 1.196±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 297.9±40.0 °C(Predicted)
  • pka: 4.50±1.00(Predicted)

Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Boron trifluoride etherate Solvents: Diethyl ether ,  Dichloromethane ;  30 min, -30 °C; 1 h, -30 °C; -30 °C → rt
1.2 Reagents: Potassium carbonate Solvents: Water ;  rt
Reference
Ring-Expansion Approach to Medium-Sized Lactams and Analysis of Their Medicinal Lead-Like Properties
Baud, Laetitia G.; Manning, Morgan A.; Arkless, Helen L.; Stephens, Thomas C.; Unsworth, William P., Chemistry - A European Journal, 2017, 23(9), 2225-2230

Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate Raw materials

Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate Preparation Products

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